2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione

• Molecular Formula: C22H16INO2
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-[[1-(3-iodophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C22H16INO2/c1-13-10-15(14(2)24(13)17-7-5-6-16(23)12-17)11-20-21(25)18-8-3-4-9-19(18)22(20)26/h3-12H,1-2H3
• InChI Key: UDEHLOCAWBJEBA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)I)C)C=C3C(=O)C4=CC=CC=C4C3=O

Description

2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione, also known as IKK-16, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyrrole derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione acts as a competitive inhibitor of the ATP-binding site of IKK, which prevents the phosphorylation and degradation of IκBα, a negative regulator of NF-κB. This leads to the inhibition of NF-κB activation and downstream gene expression, which is associated with the anti-inflammatory and anti-tumor effects of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione.
Biochemical and Physiological Effects
Several studies have demonstrated the biochemical and physiological effects of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione in various cell types and animal models. 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in response to various stimuli. It also induces apoptosis and inhibits cell proliferation in cancer cells. In addition, 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione has been found to improve insulin sensitivity and glucose tolerance in obese mice, suggesting its potential applications in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione in lab experiments is its high potency and specificity for IKK inhibition. This allows for the selective modulation of the NF-κB signaling pathway without affecting other cellular processes. However, the use of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione in vivo may be limited by its poor solubility and bioavailability, which may require the use of specialized delivery systems or alternative administration routes.

Future Directions

There are several future directions for research on 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione. One potential application is the development of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione analogs with improved pharmacokinetic properties and efficacy. Another direction is the investigation of the role of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione in the regulation of other cellular pathways, such as autophagy and oxidative stress. Additionally, the combination of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione with other therapeutic agents may enhance its anti-inflammatory and anti-tumor effects and reduce potential side effects. Overall, the continued research on 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione and its derivatives may lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione involves the reaction of 3-iodobenzaldehyde with 2,5-dimethylpyrrole in the presence of a base catalyst to form the corresponding pyrrole derivative. This intermediate is then reacted with indene-1,3-dione to yield 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione. The synthesis of this compound has been reported in several research articles, and the purity and yield of the final product can be optimized by modifying the reaction conditions.

Scientific Research Applications

2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione has been found to be a potent inhibitor of IκB kinase (IKK), which is a key regulator of the NF-κB signaling pathway. This pathway plays a crucial role in the immune response, inflammation, and cell survival. Therefore, 2-{[1-(3-iodophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-1H-indene-1,3(2H)-dione has been extensively studied for its potential applications in the treatment of inflammatory and autoimmune diseases, as well as cancer.